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Compound of Interest

Compound Name: 2,4-Dinitrotoluene

Cat. No.: B133949 Get Quote

Safety Profile and Hazards of 2,4-Dinitrotoluene
2,4-Dinitrotoluene (DNT) is a toxic and potentially explosive organic compound. It is primarily

used as a precursor in the production of toluene diisocyanate (TDI) for manufacturing

polyurethane foams and as an intermediate in the synthesis of the explosive trinitrotoluene

(TNT).

Health and Safety Data
It is critical for anyone working with or near this substance to be aware of its significant health

and safety risks.
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Hazard Category Description

Acute Toxicity

Toxic if swallowed, in contact with skin, or if

inhaled. Can cause methemoglobinemia,

leading to cyanosis (bluish discoloration of the

skin).

Carcinogenicity

Classified as a Group 2B carcinogen by the

IARC, meaning it is possibly carcinogenic to

humans.

Reproductive Toxicity May damage fertility or the unborn child.

Organ Toxicity

May cause damage to organs (liver, blood,

nervous system) through prolonged or repeated

exposure.

Explosive Hazard
Poses a risk of explosion when heated under

confinement or subjected to strong shock.

Safe Handling and Personal Protective Equipment
(PPE)
Strict adherence to safety protocols is mandatory when handling 2,4-Dinitrotoluene.

General Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust or aerosols.

Prevent contact with skin, eyes, and clothing.

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.

Recommended PPE:
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Eye Protection: Chemical safety goggles and/or a full-face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, butyl rubber).

Body Protection: Lab coat, and in cases of potential significant exposure, a chemical-

resistant suit.

Respiratory Protection: A NIOSH-approved respirator with organic vapor cartridges is

required if ventilation is inadequate or exposure limits are exceeded.

Emergency Procedures
The following diagram outlines the logical workflow for responding to an exposure incident

involving 2,4-Dinitrotoluene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b133949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Incident

First Aid Response

Professional Medical Attention

Exposure Detected

Identify Exposure Route

Skin/Eye Contact

Dermal

Inhalation

Respiratory

Ingestion

Oral

Remove contaminated clothing.
Flush with copious water for 15+ min.

Move victim to fresh air.
Provide artificial respiration if needed.

DO NOT induce vomiting.
Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid workflow for 2,4-Dinitrotoluene exposure.

This information is provided to promote safety and awareness of the hazards associated with

2,4-Dinitrotoluene. It is not a guide for its use or synthesis. Always consult the Safety Data

Sheet (SDS) and follow all institutional and regulatory guidelines when handling hazardous

chemicals.
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To cite this document: BenchChem. [Synthesis of 2,4-Dinitrotoluene for laboratory use].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133949#synthesis-of-2-4-dinitrotoluene-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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